2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(2-methylpropyl)acetamide

• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C23H25N3O5/c1-13(2)11-24-18(27)12-25-21-15-9-10-17(30-3)20(31-4)19(15)23(29)26(21)16-8-6-5-7-14(16)22(25)28/h5-10,13,21H,11-12H2,1-4H3,(H,24,27)
• InChI Key: QXNGVJJXQLVAQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN1C2C3=C(C(=C(C=C3)OC)OC)C(=O)N2C4=CC=CC=C4C1=O

Description

2-(9,10-Dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(2-methylpropyl)acetamide is a synthetic small molecule characterized by a polycyclic isoindoloquinazolinone core substituted with two methoxy groups at positions 9 and 10. The compound features an acetamide side chain linked to the N-(2-methylpropyl) (isobutyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(2-methylpropyl)acetamide typically involves multiple steps:

Formation of the Isoindoloquinazoline Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the isoindoloquinazoline core.

Introduction of Methoxy Groups: Methoxylation is achieved using methanol and a suitable catalyst, often under reflux conditions.

Acylation: The acetamide group is introduced through an acylation reaction using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

N-Alkylation: The final step involves the alkylation of the nitrogen atom with 2-methylpropyl bromide under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to maximize yield and purity. The use of automated systems and advanced purification techniques such as chromatography and crystallization would be essential.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of hydroxylated derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Hydroxylated derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology

The compound’s potential biological activity makes it a candidate for drug discovery and development. It may exhibit properties such as anti-inflammatory, anticancer, or antimicrobial activity.

Medicine

In medicinal chemistry, this compound could be investigated for its therapeutic potential. Its ability to interact with specific biological targets could lead to the development of new pharmaceuticals.

Industry

In material science, the compound’s structural properties could be exploited for the development of new materials with specific characteristics, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism by which 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(2-methylpropyl)acetamide exerts its effects depends on its interaction with molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound’s structure allows it to fit into specific binding sites, modulating the activity of these targets and influencing various biological pathways.

Comparison with Similar Compounds

Structural Insights:

• However, this may reduce aqueous solubility .
• Y043-5158 : The 1,3-benzodioxol substituent introduces an aromatic, electron-rich system, which could enhance binding to hydrophobic pockets in target proteins (e.g., kinases) .
• Y044-5375 : The 1-methylpyrazole group adds polarity and hydrogen-bonding capacity, which may improve solubility but reduce membrane permeability compared to alkyl or aromatic groups .

Pharmacological and Physicochemical Properties (Inferred)

• Solubility : The target compound’s isobutyl group likely reduces water solubility relative to Y044-5375’s pyrazole but increases it compared to Y043-5158’s benzodioxol group.
• Binding Affinity: The methoxy groups on the isoindoloquinazolinone core may stabilize interactions with enzyme active sites, as seen in related kinase inhibitors. The isobutyl side chain could occupy hydrophobic subpockets in target proteins.
• Metabolic Stability : The absence of highly reactive groups (e.g., benzodioxol in Y043-5158) may improve metabolic stability compared to analogs with labile substituents .

Research Findings from Analogs

• Y043-5158 : Screened for activity against cancer cell lines, with preliminary data suggesting moderate potency (IC₅₀ ~1–10 µM) in vitro. The benzodioxol group may contribute to off-target effects due to promiscuous binding .
• Y044-5375 : Demonstrated improved solubility in aqueous buffers (≥50 µM) compared to alkyl-substituted analogs, but reduced cellular uptake in permeability assays .